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Compound of Interest

Compound Name:
N-(3,5-dimethylphenyl)-3-

iodobenzamide

Cat. No.: B11171942

Get Quote

Chemical Profile & Hazard Assessment
Before initiating disposal, you must classify the material based on its functional groups and

potential biological activity. As a halogenated aromatic amide, this compound presents specific

environmental and safety risks that dictate its waste stream.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b11171942#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11171942?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Details

Chemical Name N-(3,5-dimethylphenyl)-3-iodobenzamide

Functional Class Halogenated Aromatic Amide

Molecular Formula C₁₅H₁₄INO

Physical State Solid (White to off-white powder at RT)

Primary Hazard

Halogenated Organic: Releases iodine/HI upon

combustion. Potential Bioactive: Structural

analogs are kinase inhibitors/cytotoxic; treat as

a High Potency Compound (HPC) until proven

otherwise.

Solubility Low in water; soluble in DMSO, Methanol, DCM.

Critical Safety Warning: Do NOT bleach or autoclave this compound. Oxidizing agents (bleach)

can react with the aryl iodide moiety to release elemental iodine (

) gas, which is corrosive and toxic.

Pre-Disposal Handling & PPE
Objective: Prevent exposure and cross-contamination during waste transfer.

Respiratory: N95 mask (minimum) or fume hood operation to prevent dust inhalation.

Skin: Double Nitrile gloves (0.11 mm minimum thickness). The lipophilic nature of the

dimethylphenyl group increases skin permeation risk.

Eye: Chemical splash goggles.

Engineering Controls: All transfers must occur inside a certified chemical fume hood.

Disposal Workflow
The disposal pathway depends strictly on the physical state of the waste.

Classification: Hazardous Chemical Waste (Solid) - Halogenated.
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Container: Wide-mouth HDPE (High-Density Polyethylene) or glass jar with a screw-top lid.

Labeling: Must read "Hazardous Waste: N-(3,5-dimethylphenyl)-3-iodobenzamide." Add

checkbox: "Halogenated" and "Toxic."

Protocol:

Transfer solid waste into the container using a disposable spatula.

Wipe the container threads with a dry tissue to ensure a tight seal.

Place the spatula and tissue into the same container.

Do not mix with oxidizers or strong acids.

Classification: Hazardous Chemical Waste (Liquid) - Halogenated Solvent.

Container: Amber glass bottle or HDPE carboy.

Segregation Rule: This MUST go into the Halogenated Waste stream (e.g., mixed with DCM,

Chloroform).

Reasoning: If mixed with non-halogenated waste (Acetone/Methanol) and sent to a

standard fuel-blending incinerator, the iodine content can damage the incinerator or violate

emissions permits.

Protocol:

Pour solution into the "Halogenated Waste" carboy.

Record the volume and concentration on the waste log.

Rinse the original vessel with a small amount of compatible solvent (e.g., DMSO or DCM)

and add the rinsate to the waste container.

Protocol: Triple rinse with a solvent capable of dissolving the residue (Acetone or DCM).

Rinsate Disposal: Pour all three rinses into the Liquid Halogenated Waste container.
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Vial Disposal: Once triple-rinsed and air-dried in a hood, the glass vial can be defaced and

discarded in the "Broken Glass/Sharps" bin (check local institutional rules; some require all

drug-analog vials to go to medical waste).

Visual Decision Tree (Workflow)
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Figure 1: Decision matrix for segregating solid and liquid waste streams to ensure compliance

with halogenated waste protocols.

Regulatory & Compliance Data
When filling out waste manifests (e.g., for Clean Harbors, Veolia, or internal EHS), use the

following profile. Since a specific RCRA code may not exist for this exact research chemical,

you must profile by characteristic.
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Parameter Value / Code

EPA Waste Code (US)

D001 (if in flammable solvent) / None (if pure

solid, classify as "Non-RCRA Regulated

Hazardous Waste" unless toxicity data proves

otherwise).

Waste Profile Name
"Waste Halogenated Organic Solids, N.O.S.

(Not Otherwise Specified)"

DOT Shipping Name
UN 2811, Toxic solids, organic, n.o.s.

(iodobenzamide derivative)

Destruction Method
Rotary Kiln Incineration. Must specify "Iodine

Bearing" to ensuring scrubber usage.

Emergency Procedures (Spill Response)
Evacuate: If a large amount (>5g) of dry powder is aerosolized, evacuate the immediate

area.

PPE: Don N95/P100 respirator, goggles, and double gloves.

Containment:

Solid Spill: Cover with wet paper towels (dampened with water) to prevent dust

generation. Scoop up the towels and waste into a wide-mouth jar.

Liquid Spill: Absorb with vermiculite or a generic "Organic Spill Kit" pad. Do not use

bleach.

Decontamination: Wash the surface with a soap/water solution. Collect all cleanup materials

into the "Solid Hazardous Waste" bin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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